Cas no 381703-25-9 ((5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 381703-25-9
• MF: C₁₇H₁₂Cl₂N₂O₂S
• MW: 379.260380744934
• CID: 5835817
• PubChem ID: 135426102
• Update Time: 2025-07-09

(5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((2,3-dichlorophenyl)amino)-5-(3-methoxybenzylidene)thiazol-4(5H)-one
• 4(5H)-Thiazolone, 2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylene]-
• (5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one
• 2-[(2,3-dichlorophenyl)amino]-5-(3-methoxybenzylidene)-1,3-thiazol-4(5H)-one
• F1004-0101
• 381703-25-9
• AKOS002195472
• (5Z)-2-(2,3-dichlorophenyl)imino-5-[(3-methoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• BIM-0045788.P001

• Inchi： 1S/C17H12Cl2N2O2S/c1-23-11-5-2-4-10(8-11)9-14-16(22)21-17(24-14)20-13-7-3-6-12(18)15(13)19/h2-9H,1H3,(H,20,21,22)
• InChI Key： KQSBDFQGGIYFCP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC(OC)=C2)C(=O)N=C1NC1=CC=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 377.9996542g/mol
• Monoisotopic Mass: 377.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 519.6±60.0 °C(Predicted)
• pka: -2.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one

Exploring the Synthesis and Applications of (5Z)-2-[(2,3-Dichlorophenyl)Amino]-5-[(3-Methoxyphenyl)Methylidene]-4,5-Dihydro-1,3-Thiazol-4-One

The compound (5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one, with CAS No. 381703-25-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in drug design and material science. The molecule's structure is characterized by a thiazole ring system with specific substituents that confer unique electronic and steric properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The presence of a dichlorophenyl group and a methoxyphenyl methylidene substituent makes it an ideal candidate for exploring various chemical transformations. Researchers have employed this compound in the development of novel anti-inflammatory agents and as a building block for complex heterocyclic frameworks. Its ability to undergo nucleophilic substitution and condensation reactions has been extensively documented in recent publications.

The synthesis of (5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one involves a multi-step process that includes the formation of the thiazole ring followed by functionalization with the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions. These methods not only enhance yield but also improve the overall efficiency of the synthesis process.

In terms of applications, this compound has shown promise in medicinal chemistry due to its ability to modulate enzyme activity. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. Additionally, its structural versatility allows for further modification to tailor its pharmacokinetic properties, making it a valuable asset in drug discovery programs.

From an environmental perspective, researchers have explored the use of this compound in green chemistry applications. Its role as a catalyst in certain organic reactions has been investigated, particularly in the context of sustainable chemical processes. The integration of this compound into eco-friendly synthetic routes aligns with current global efforts to reduce waste and minimize environmental impact.

In conclusion, (5Z)-2-[(2,3-dichlorophenyl)amino]-5-[(3-methoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one represents a significant advancement in organic synthesis and materials science. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic research and industrial applications.